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Compound of Interest

Compound Name: ML 315 hydrochloride

Cat. No.: B2741052 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
ML315 hydrochloride is a potent inhibitor of Cdc2-like kinases (Clk) and dual-specificity

tyrosine-phosphorylation-regulated kinases (DYRK), playing a critical role in the regulation of

cellular processes such as pre-mRNA splicing and cell cycle control. These application notes

provide detailed protocols for the preparation of a stock solution of ML315 hydrochloride,

ensuring accurate and reproducible experimental outcomes. Additionally, we summarize its key

chemical and biological properties and provide an overview of the signaling pathways it

modulates.

Chemical and Physical Properties
A comprehensive understanding of the chemical and physical properties of ML315

hydrochloride is essential for its proper handling and use in experimental settings.
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Property Value Reference

Molecular Formula C₁₈H₁₃Cl₂N₃O₂・HCl [1]

Molecular Weight 410.68 g/mol [1][2]

CAS Number 1440251-53-5 [1][3]

Appearance Solid [4]

Purity ≥98% (HPLC) [2]

Solubility

DMSO: up to 100 mM (37.42

mg/mL) Ethanol: up to 50 mM

(18.71 mg/mL)

[2]

Biological Activity
ML315 hydrochloride is a selective inhibitor of Clk and DYRK kinases. The half-maximal

inhibitory concentrations (IC₅₀) are detailed below.

Kinase Target IC₅₀ (nM)

Clk1 68

Clk4 68

Clk2 231

Dyrk1A 282

Dyrk1B 1156

Data sourced from Tocris Bioscience.

The inhibition of these kinases affects crucial cellular signaling pathways involved in gene

expression and cell proliferation.

Experimental Protocols
Preparation of a 10 mM Stock Solution in DMSO
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This protocol describes the preparation of a 10 mM stock solution of ML315 hydrochloride in

dimethyl sulfoxide (DMSO).

Materials:

ML315 hydrochloride powder

Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)

Sterile, conical-bottom polypropylene or glass vial

Calibrated precision balance

Sterile, calibrated micropipettes and tips

Vortex mixer

Personal Protective Equipment (PPE): safety goggles, gloves, lab coat

Procedure:

Safety Precautions: Before starting, ensure you are wearing appropriate PPE. Handle

ML315 hydrochloride powder in a chemical fume hood to avoid inhalation.

Weighing the Compound:

Tare the sterile vial on the precision balance.

Carefully weigh the desired amount of ML315 hydrochloride powder into the vial. For

example, to prepare 1 mL of a 10 mM stock solution, weigh 4.107 mg of ML315

hydrochloride (Molecular Weight = 410.68 g/mol ).

Calculation: Mass (mg) = Desired Concentration (mM) x Desired Volume (L) x Molecular

Weight ( g/mol ) = 10 mmol/L x 0.001 L x 410.68 g/mol = 4.107 mg

Dissolving the Compound:
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Using a calibrated micropipette, add the calculated volume of DMSO to the vial containing

the ML315 hydrochloride powder. For a 10 mM solution with 4.107 mg of the compound,

add 1 mL of DMSO.

Cap the vial securely.

Ensuring Complete Dissolution:

Vortex the solution for 30-60 seconds to facilitate dissolution.

Visually inspect the solution to ensure that all the powder has dissolved completely and

the solution is clear. If necessary, gently warm the solution in a 37°C water bath for a few

minutes and vortex again.

Storage:

For short-term storage (up to 1 month), store the stock solution at -20°C.[4]

For long-term storage (up to 6 months), aliquot the stock solution into smaller, single-use

volumes to avoid repeated freeze-thaw cycles and store at -80°C.[4]

Protect the solution from light.

Preparation of Working Solutions
To prepare a working solution for cell-based assays, dilute the 10 mM stock solution in the

appropriate cell culture medium.

Important Considerations:

The final concentration of DMSO in the cell culture medium should be kept low (typically ≤

0.5%) to avoid solvent-induced cytotoxicity.

Perform serial dilutions to achieve the desired final concentration accurately.

Always prepare fresh working solutions from the frozen stock on the day of the experiment.

Example: Preparation of a 10 µM working solution in 10 mL of cell culture medium:
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Thaw the 10 mM stock solution of ML315 hydrochloride at room temperature.

In a sterile 15 mL conical tube, add 9.99 mL of pre-warmed cell culture medium.

Add 10 µL of the 10 mM stock solution to the 10 mL of cell culture medium.

Mix thoroughly by gentle inversion. The final concentration will be 10 µM with a DMSO

concentration of 0.1%.

Signaling Pathways
ML315 hydrochloride inhibits Clk and DYRK kinases, which are key regulators of distinct

signaling pathways.

CLK-Mediated Pre-mRNA Splicing
Cdc2-like kinases (CLKs) are crucial for the regulation of pre-mRNA splicing. They

phosphorylate serine/arginine-rich (SR) proteins, which are essential components of the

spliceosome.[5] Inhibition of CLKs by ML315 can lead to alterations in alternative splicing,

affecting the expression of various protein isoforms. This can impact numerous downstream

signaling pathways, including the Wnt signaling pathway.[5][6]
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Caption: Inhibition of CLK kinases by ML315 hydrochloride.

DYRK-Modulated Cellular Processes
Dual-specificity tyrosine-phosphorylation-regulated kinases (DYRKs) are involved in a wide

array of cellular processes, including cell cycle regulation, cell differentiation, and the
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Hedgehog signaling pathway.[1][4] By inhibiting DYRKs, ML315 can influence these

fundamental cellular functions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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